Cas no 15689-70-0 (Heptacosane, 9-methyl-)
Heptacosane, 9-methyl- structure
Product Name:Heptacosane, 9-methyl-
CAS No:15689-70-0
MF:C28H58
MW:394.760129451752
CID:1332857
PubChem ID:6430463
Update Time:2025-04-20
Heptacosane, 9-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Heptacosane, 9-methyl-
- 9-methylheptacosane
- DTXSID20423999
- heptacosane, 9-methyl
- 15689-70-0
- LMFA11000555
-
- Inchi： 1S/C28H58/c1-4-6-8-10-12-13-14-15-16-17-18-19-20-21-23-25-27-28(3)26-24-22-11-9-7-5-2/h28H,4-27H2,1-3H3
- InChI Key： RLCPPUWUVWSWRU-UHFFFAOYSA-N
- SMILES： C(C)(CCCCCCCC)CCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 394.45414
- Monoisotopic Mass: 394.453851850g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 28
- Rotatable Bond Count: 24
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 15.1
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Heptacosane, 9-methyl- Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
15689-70-0 (Heptacosane, 9-methyl-) Related Products
- 68551-20-2(Alkanes, C13-16-iso-)
- 871-83-0(2-Methylnonane)
- 592-13-2(2,5-Dimethylhexane)
- 111-01-3(Squalane)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent